Cas no 478030-66-9 (2-3-(Trifluoromethyl)Benzyl-1,3-Thiazole-4-Carboxylic Acid)

• Product Name: 2-3-(Trifluoromethyl)Benzyl-1,3-Thiazole-4-Carboxylic Acid
• CAS No: 478030-66-9
• MF: C₁₂H₈F₃NO₂S
• MW: 287.257632255554
• MDL: MFCD02186742
• CID: 1027455
• PubChem ID: 2783016
• Update Time: 2025-04-20

2-3-(Trifluoromethyl)Benzyl-1,3-Thiazole-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethyl)benzyl)thiazole-4-carboxylic acid
• 2-[3-(TRIFLUOROMETHYL)BENZYL]-1,3-THIAZOLE-4-CARBOXYLIC ACID
• 2-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazole-4-carboxylic acid
• AC1MD3KD
• CTK7J0757
• MolPort-001-772-459
• SBB053113
• SureCN1659458
• DTXSID70382401
• 2-(3-(Trifluoromethyl)benzyl)thiazole-4-carboxylicacid
• AKOS005069887
• CS-0452769
• SCHEMBL1659458
• 478030-66-9
• 2R-1577
• Z1267784321
• MJNOMNDFRZBRQY-UHFFFAOYSA-N
• EN300-754618
• 2-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazole-4-carboxylic Acid
• MFCD02186742
• 2-3-(Trifluoromethyl)Benzyl-1,3-Thiazole-4-Carboxylic Acid

• MDL： MFCD02186742
• Inchi： 1S/C12H8F3NO2S/c13-12(14,15)8-3-1-2-7(4-8)5-10-16-9(6-19-10)11(17)18/h1-4,6H,5H2,(H,17,18)
• InChI Key： MJNOMNDFRZBRQY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 287.02278416g/mol
• Monoisotopic Mass: 287.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes